Cas no 172040-91-4 (Benzenemethanaminium,4-benzoyl-N,N,N-tributyl-, bromide (1:1))

Benzenemethanaminium,4-benzoyl-N,N,N-tributyl-, bromide (1:1) structure
172040-91-4 structure
Product Name:Benzenemethanaminium,4-benzoyl-N,N,N-tributyl-, bromide (1:1)
CAS No:172040-91-4
MF:C26H38BrNO
MW:460.490026950836
CID:138023
PubChem ID:53431841
Update Time:2025-04-19

Benzenemethanaminium,4-benzoyl-N,N,N-tributyl-, bromide (1:1) Chemical and Physical Properties

Names and Identifiers

    • Benzenemethanaminium,4-benzoyl-N,N,N-tributyl-, bromide (1:1)
    • (4-benzoylphenyl)methyl-tributylazanium,bromide
    • Benzenemethanaminium,4-benzoyl-N,N,N-tributyl-,bromide (9CI)
    • N-(4-[BENZOYL]BENZYL)-N,N,N-TRIBUTYLAMMONIUM BROMIDE
    • p-(Benzoyl)benzyl-N,N,N-tributylammoniumbromide
    • (4-benzoylphenyl)methyl-tributylazanium;bromide
    • CHEMBL3422503
    • N-[(4-Benzoylphenyl)methyl]-N,N-dibutylbutan-1-aminium bromide
    • SCHEMBL8363298
    • Benzenemethanaminium,4-benzoyl-N,N,N-tributyl-,bromide(1:1)
    • DTXSID40700411
    • AKOS015910411
    • 172040-91-4
    • Inchi: 1S/C26H38NO.BrH/c1-4-7-19-27(20-8-5-2,21-9-6-3)22-23-15-17-25(18-16-23)26(28)24-13-11-10-12-14-24;/h10-18H,4-9,19-22H2,1-3H3;1H/q+1;/p-1
    • InChI Key: NRWJLZATRJLOAP-UHFFFAOYSA-M
    • SMILES: [Br-].O=C(C1C=CC=CC=1)C1C=CC(=CC=1)C[N+](CCCC)(CCCC)CCCC

Computed Properties

  • Exact Mass: 459.21400
  • Monoisotopic Mass: 459.21368g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 29
  • Rotatable Bond Count: 13
  • Complexity: 396
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 17.1Ų

Experimental Properties

  • PSA: 17.07000
  • LogP: 3.63870
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